1-Benzylamino-4-(4-pyridylmethyl)phthalazine

• CAS RN: 212141-57-6
• Molecular Formula: C21H18N4
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-benzyl-4-(pyridin-4-ylmethyl)phthalazin-1-amine
• InChI: InChI=1S/C21H18N4/c1-2-6-17(7-3-1)15-23-21-19-9-5-4-8-18(19)20(24-25-21)14-16-10-12-22-13-11-16/h1-13H,14-15H2,(H,23,25)
• InChI Key: FOZIFOSSSDWNSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NN=C(C3=CC=CC=C32)CC4=CC=NC=C4

Description

1-Benzylamino-4-(4-pyridylmethyl)phthalazine is a useful research compound. Its molecular formula is C21H18N4 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.28 g (5 mmol) 1-chloro-4-(4-pyridylmethyl)phthalazine and 1.64 ml (15 mmol) benzylamine is stirred for 4 min at 90° C. under a nitrogen atmosphere. The reaction mixture is then distributed between dichloromethane and 20% aqueous potassium carbonate solution. The organic phase dried over anhydrous sodium sulfate is evaporated and the residue purified on silica gel by flash chromatography using acetate and acetate/methanol (20:1). Title compound is obtained after crystallization of the product-containing fractions from acetonitrile and drying under HV (8 h, 80° C.); m.p. 137-138° C.; ESI-MS: (M+H)+=327.

Synthesis routes and methods II

Procedure details